Cas no 2703760-58-9 (3-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid)

• Product Name: 3-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid
• CAS No: 2703760-58-9
• MF: C₁₆H₁₆N₂O₅
• MW: 316.308644294739
• CID: 5464220
• Update Time: 2025-05-20

3-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• Z5297270738
• 3-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid
• 1H-Isoindole-5-propanoic acid, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-

• Inchi： 1S/C16H16N2O5/c19-13-5-4-12(15(22)17-13)18-8-10-7-9(2-6-14(20)21)1-3-11(10)16(18)23/h1,3,7,12H,2,4-6,8H2,(H,20,21)(H,17,19,22)
• InChI Key： RMGLSDIRVYQGRB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(CCC(=O)O)=CC=2CN1C1C(NC(CC1)=O)=O

Computed Properties

• Exact Mass: 316.10592162 g/mol
• Monoisotopic Mass: 316.10592162 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 104
• Molecular Weight: 316.31

Additional information on 3-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid

3-[2-(2,6-Dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic Acid: A Comprehensive Overview

The compound with CAS No 2703760-58-9, known as 3-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and biochemical research.

The molecular structure of this compound is characterized by the presence of a piperidine ring and an isoindole moiety, which are key contributors to its functional properties. The dioxopiperidine group introduces rigidity and stability to the molecule, while the isoindole ring system enhances its ability to interact with biological targets. These structural elements make the compound a valuable tool in the design of bioactive molecules.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a scaffold for designing inhibitors of various enzymes, including kinases and proteases. The ability of this compound to modulate enzyme activity makes it a promising candidate for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic applications, this compound has also been investigated for its potential in peptide synthesis and as a building block in organic synthesis. Its versatility in forming diverse chemical bonds has made it a valuable reagent in the construction of complex molecules with intricate architectures.

The synthesis of 3-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-5-yl]propanoic acid involves a series of well-established organic reactions, including cyclizations and condensations. The optimization of these reaction conditions has been a focus of recent research efforts, leading to more efficient and scalable synthetic routes.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided critical insights into its molecular conformation and reactivity, further enhancing our understanding of its chemical behavior.

Looking ahead, the continued exploration of this compound's properties is expected to unlock new avenues for its application in both academic research and industrial settings. Its unique combination of structural features and functional versatility positions it as a key player in the advancement of modern chemistry and pharmacology.